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‘ Compound of Interest

Compound Name: 2-(Methylthio)pyridine

Cat. No.: B099088

2-(Methylthio)pyridine, also known as Methyl 2-pyridyl sulfide, is a sulfur-containing heterocyclic compound. Its structure, featuring a pyridine ring ft
The pyridine nitrogen atom acts as a base and a ligand coordination site, while the adjacent methylthio group offers a site for further chemical modific
functionality makes 2-(Methylthio)pyridine a valuable and versatile building block in organic synthesis, particularly in the development of novel phari

Physicochemical and Spectroscopic Profile

Accurate identification and characterization are paramount in research. The properties of 2-(Methylthio)pyridine are well-documented, ensuring its r

Table 1: Physicochemical Properties of 2-(Methylthio)pyridine

Property Value

CAS Number 18438-38-5

Molecular Formula CeH7NS

Molecular Weight 125.19 g/mol

Appearance Liquid

Density 1.12 g/mL at 20 °C

Refractive Index (n20/D) 1.570

InChl Key VLQBSKLZRSUMTJ-UHFFFAOYSA-N

Spectroscopic Data Summary:
* Mass Spectrometry (MS): The electron ionization (El) mass spectrum typically shows a prominent molecular ion peak (M+) at m/z 125, correspond
* Nuclear Magnetic Resonance (NMR) Spectroscopy:
o 'H NMR spectra will show characteristic signals for the aromatic protons on the pyridine ring and a singlet for the methyl group protons (S-CHs).|
o 13C NMR spectra will display distinct resonances for the five carbons of the pyridine ring and one for the methyl carbon.[8]
« Infrared (IR) Spectroscopy: The IR spectrum exhibits characteristic absorption bands corresponding to C-H, C=N, and C=C stretching vibrations of

Commercial Availability and Procurement

2-(Methylthio)pyridine is readily available from a variety of chemical suppliers, facilitating its use in both small-scale research and larger-scale devel
procuring this reagent, it is advisable to request a certificate of analysis (CoA) to confirm lot-specific purity and physical properties.[9]

Table 2: Selected Commercial Suppliers of 2-(Methylthio)pyridine
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Supplier Typical Purity CAS Number
Sigma-Aldrich 295.0% (HPLC) 18438-38-5

AK Scientific, Inc. 95% 4373-59-5 (relatec
Smolecule In Stock 18438-38-5
CookeChem 298.0% (GC) 18438-38-5
Santa Cruz Biotechnology For Research Use Only 18438-38-5

Note: Availability and purity may vary. Researchers should consult the respective supplier's catalog for the most current information.

Synthesis of 2-(Methylthio)pyridine: A Practical Protocol

While commercially available, understanding the synthesis of 2-(Methylthio)pyridine provides valuable context for its reactivity and potential impuriti
as pyridine-2-thione). This reaction proceeds via a nucleophilic substitution mechanism where the thiolate anion, generated by deprotonating 2-merce
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Caption: Workflow for the synthesis of 2-(Methylthio)pyridine.
Step-by-Step Experimental Protocol:
» Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add 2-mercaptopyridine (1.0 eq) and a suitable solvent such as methan
« Deprotonation: Cool the mixture in an ice bath and add a base (e.g., sodium hydroxide, 1.1 eq) portion-wise. Stir the mixture for 15-20 minutes to €
« Methylation: While maintaining the cool temperature, add methyl iodide (1.1-1.2 eq) dropwise to the reaction mixture.[7] A precipitate (sodium iodid
« Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromato(
« Workup: Pour the reaction mixture into water and extract with an organic solvent such as ethyl acetate or dichloromethane (3x).

« Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na=SOa4), filter, and concentrate under reduced pres

Applications in Research and Drug Development
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The unique electronic and steric properties of 2-(Methylthio)pyridine make it a cornerstone reagent in several areas of chemical science.

Pharmaceuticals /
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Caption: Applications of 2-(Methylthio)pyridine as a versatile precursor.

Pharmaceutical and Agrochemical Synthesis

The pyridine ring is a privileged scaffold in medicinal chemistry, appearing in numerous FDA-approved drugs.[2][13][14] 2-(Methylthio)pyridine serve
methylsulfonyl group, which are key components in proton pump inhibitors (PPIs) used to treat acid-related gastrointestinal disorders.[15] Furthermor

« Antimicrobial and Antifungal Activity: The pyridine scaffold is a known pharmacophore in anti-infective agents.[3]
« Analgesic Activity: Certain 2-methylthio-dihydropyrimidine derivatives have shown significant analgesic effects by inhibiting peripheral pain mechan
» Anticancer Applications: The adamantylthio-pyridine scaffold has been identified as a new class of agent with potential anticancer applications.[2]

« Agrochemicals: Substituted 2-(methylthio)alkylpyridines are precursors for agriculturally active ingredients.[16]

Ligand Development for Catalysis

The presence of both a soft sulfur donor and a borderline nitrogen donor allows 2-(Methylthio)pyridine to act as an effective bidentate (N,S) chelatir
where the ligand's electronic and steric properties can be tuned to improve catalytic efficiency and selectivity.[1]

Materials Science

In materials science, 2-(Methylthio)pyridine and its derivatives are used in the synthesis of functional materials. Their incorporation into polymer bac
(OLEDs).[1]

Safety, Handling, and Storage

As with any chemical reagent, proper handling of 2-(Methylthio)pyridine is essential for laboratory safety. The compound is classified as an irritant.|[

Table 3: GHS Hazard and Safety Information

Category Information

Pictogram Warning

H315: Causes skin irritation.H319: Causes serious eye irritation.H33
Hazard Statements irrtati
irritation.

Precautionary Statements P261, P264, P271, P280, P302+P352, P305+P351+P338
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Handling and Personal Protective Equipment (PPE):

« Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhaling vapors.[11][17]

« Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[10][11][17]
« Avoid contact with skin, eyes, and clothing. In case of contact, rinse the affected area thoroughly with water.[11][17]

Storage:

« Store in a tightly closed container in a cool, dry, and well-ventilated area.[11][17]

* Keep away from incompatible substances, heat, and sources of ignition.[11][17][18]

Conclusion

2-(Methylthio)pyridine is a commercially accessible and synthetically versatile reagent with significant utility in drug discovery, catalysis, and materie
diverse research and development settings. By adhering to proper safety and handling protocols, researchers can effectively leverage the unique che
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

product for every specific experimental setup.
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
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